Cas no 1438430-25-1 (6,7-Difluoro-5-nitro-1H-indazol-3-amine)

• Product Name: 6,7-Difluoro-5-nitro-1H-indazol-3-amine
• CAS No: 1438430-25-1
• MF: C₇H₄F₂N₄O₂
• MW: 214.129067420959
• CID: 4700382
• Update Time: 2025-05-26

6,7-Difluoro-5-nitro-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 6,7-difluoro-5-nitro-1H-indazol-3-amine
• 6,7-Difluoro-5-nitro-1H-indazol-3-amine

• Inchi： 1S/C7H4F2N4O2/c8-4-3(13(14)15)1-2-6(5(4)9)11-12-7(2)10/h1H,(H3,10,11,12)
• InChI Key： ZFWKYYCFQXELET-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC2C(N)=NNC=21)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 274
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6,7-Difluoro-5-nitro-1H-indazol-3-amine

Professional Introduction to Compound with CAS No. 1438430-25-1 and Product Name: 6,7-Difluoro-5-nitro-1H-indazol-3-amine

The compound identified by the CAS number 1438430-25-1 and the product name 6,7-Difluoro-5-nitro-1H-indazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both fluorine and nitro substituents in its molecular framework imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications and drug development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of indazole derivatives for their potential therapeutic applications. Among these, 6,7-Difluoro-5-nitro-1H-indazol-3-amine has emerged as a compound of interest owing to its ability to modulate various biological pathways. The fluorine atoms at the 6 and 7 positions enhance the lipophilicity and metabolic stability of the molecule, while the nitro group at the 5 position contributes to its reactivity and binding affinity to biological targets. These structural features make it an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 6,7-Difluoro-5-nitro-1H-indazol-3-amine is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its scaffold to develop novel molecules with enhanced efficacy and reduced side effects. For instance, studies have shown that derivatives of this compound exhibit significant activity against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation and survival. The fluorinated indazole core has been particularly effective in disrupting signaling pathways that are aberrantly activated in tumor cells.

The nitro group in 6,7-Difluoro-5-nitro-1H-indazol-3-amine also plays a crucial role in its biological activity. Nitroaromatic compounds are well-known for their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. In this context, the nitro group can serve as a hydrogen bond acceptor, enhancing the compound's binding affinity to proteins such as kinases and transcription factors. This property has been exploited in the design of inhibitors targeting various therapeutic areas, including oncology and inflammation.

Recent advancements in computational chemistry have further accelerated the development of 6,7-Difluoro-5-nitro-1H-indazol-3-amine derivatives. Molecular modeling techniques have been employed to predict the binding modes of these compounds with their target proteins, allowing for rational design of analogs with improved pharmacokinetic profiles. Additionally, virtual screening methods have identified novel scaffolds that can be fused or modified based on the indazole core, expanding the chemical space available for drug discovery.

The synthesis of 6,7-Difluoro-5-nitro-1H-indazol-3-amine involves multi-step organic reactions that highlight its synthetic versatility. The introduction of fluorine atoms typically requires specialized reagents and conditions to ensure high selectivity and yield. Similarly, the nitration step must be carefully controlled to avoid over-nitration or decomposition of the intermediate. Despite these challenges, modern synthetic methodologies have made it possible to produce this compound in high purity, facilitating its use in downstream applications.

In clinical settings, 6,7-Difluoro-5-nitro-1H-indazol-3-amine has been investigated as a potential therapeutic agent in preclinical studies. Its ability to modulate key biological pathways suggests that it may have applications in treating a wide range of diseases beyond cancer. For example, researchers have explored its effects on inflammatory pathways, demonstrating its potential as an anti-inflammatory agent. The compound's unique structural features also make it a valuable tool for studying enzyme mechanisms and developing new drug targets.

The future prospects for 6,7-Difluoro-5-nitro-1H-indazol-3-amine are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with enhanced efficacy and safety profiles. As our understanding of biological systems continues to grow, compounds like 6,7-Difluoro-5-nitro-1H-indazol-3-am ine will play an increasingly important role in addressing unmet medical needs.